Cas no 17140-24-8 (1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine)
17140-24-8 structure
Product Name:1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine
CAS No:17140-24-8
MF:C19H32N2O3S
MW:368.533984184265
CID:905483
PubChem ID:28317
Update Time:2025-04-19
1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine
- AC1L1F2Y; NSC206438; 1,2-Benzisothiazolin-3-one, 1,1-dioxide, compd. with dodecylamine (1:1); NSC-206438; 1, 1,1-dioxide, compd. with dodecylamine (1:1); 1, 1,1-dioxide, compd. with 1-dodecanamine (1:1); 1,2-benzothiazol-3(2H)-one 1,1-dioxide - dodecan-1-amine (1:1); 1,2-Benzsothiazol-3(2H)-one, 1,1-dioxide, compd. with 1-dodecanamine (1:1);
- DTXSID80169083
- NSC 206438
- NSC206438
- 17140-24-8
- NSC-206438
-
- Inchi: 1S/C12H27N.C7H5NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13;9-7-5-3-1-2-4-6(5)12(10,11)8-7/h2-13H2,1H3;1-4H,(H,8,9)
- InChI Key: SDGNZFWKQHYOQW-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(N1)=O)(=O)=O.NCCCCCCCCCCCC
Computed Properties
- Exact Mass: 368.21356
- Monoisotopic Mass: 368.21336406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 384
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- PSA: 89.26
1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
17140-24-8 (1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine) Related Products
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